5-bromo-N-cyclobutylpyrimidin-2-amine

• CAS No.: 947534-33-0
• Molecular Formula: C8H10BrN3
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 5-bromo-N-cyclobutylpyrimidin-2-amine
• InChI: InChI=1S/C8H10BrN3/c9-6-4-10-8(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3H2,(H,10,11,12)
• InChI Key: ZNYRNULCKWWGRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=NC=C(C=N2)Br

Description

Chemical Identity and Structure
5-Bromo-N-cyclobutylpyrimidin-2-amine (C₈H₁₀BrN₃) is a pyrimidine derivative characterized by a bromine atom at the 5-position and a cyclobutylamine substituent at the 2-position of the pyrimidine ring. Its exact mass is 227.046 g/mol . The cyclobutyl group introduces steric strain due to the ring’s four-membered structure, which may influence reactivity and intermolecular interactions compared to larger cycloalkyl substituents (e.g., cyclopentyl or cyclohexyl).

For example, reacting 5-bromo-2,4-dichloropyrimidine with cyclopentylamine in the presence of a base like N,N-diisopropylethylamine yields the cyclopentyl-substituted derivative . Similar methods likely apply to the cyclobutyl variant. The bromine atom at position 5 makes the compound a versatile intermediate for Suzuki or Buchwald-Hartwig cross-coupling reactions, enabling further functionalization in pharmaceutical chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-bromo-N-cyclobutylpyrimidin-2-amine with structurally related pyrimidine and pyridine derivatives, emphasizing substituent effects, physicochemical properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Notable Properties/Applications	References
5-Bromo-N-cyclobutylpyrimidin-2-amine	C₈H₁₀BrN₃	227.046	Cyclobutylamine at position 2	High steric strain; potential kinase inhibitor intermediate
5-Bromo-N-methylpyrimidin-2-amine	C₅H₆BrN₃	188.02	Methylamine at position 2	Planar pyrimidine ring; forms 2D hydrogen-bonded networks in crystals
5-Bromo-2-chloro-N-cyclopentylpyrimidin-4-amine	C₉H₁₁BrClN₃	276.56	Cyclopentylamine at position 4; chlorine at position 2	Higher solubility due to larger cycloalkyl group; used in anticancer drug synthesis (e.g., Ribociclib intermediate)
5-Bromo-N-phenylpyridin-2-amine	C₁₁H₉BrN₂	249.11	Pyridine core; phenylamine at position 2	Enhanced aromatic stacking; antimicrobial applications
5-Bromo-N-propylpyrimidin-2-amine	C₇H₁₀BrN₃	216.08	Propylamine at position 2	Flexible alkyl chain improves membrane permeability
5-Bromo-N-(3,4-dimethoxybenzyl)pyridin-2-amine	C₁₄H₁₄BrN₃O₂	348.19	3,4-Dimethoxybenzyl group at position 2	Antiviral and antitumor activities; stabilized by N–H∙∙∙N hydrogen bonds

Key Observations:

Substituent Effects on Reactivity :

• Cycloalkyl vs. Aromatic Groups : Cyclobutyl and cyclopentyl substituents enhance steric bulk, which can hinder undesired side reactions in cross-coupling processes compared to linear alkyl or aryl groups .
• Halogen Positioning : Chlorine at position 2 (e.g., in 5-bromo-2-chloro-N-cyclopentylpyrimidin-4-amine) increases electrophilicity at position 4, enabling selective substitutions .

Crystallographic and Hydrogen-Bonding Behavior :

• Methylamine-substituted derivatives (e.g., 5-bromo-N-methylpyrimidin-2-amine) exhibit planar pyrimidine rings with intermolecular C–H∙∙∙N/Br hydrogen bonds, forming stable 2D networks . In contrast, bulkier substituents like cyclobutyl or phenyl disrupt such packing, reducing crystallinity .

Biological Relevance :

• Cyclopentyl-substituted pyrimidines are intermediates in kinase inhibitors (e.g., Ribociclib), where the cycloalkyl group improves target binding affinity .
• Pyridine derivatives with aromatic substituents (e.g., 5-bromo-N-phenylpyridin-2-amine) demonstrate antimicrobial activity due to enhanced π-π interactions with biological targets .